Cas no 898424-75-4 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide)

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide structure

898424-75-4 structure

Product Name:N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide

CAS No:898424-75-4

MF:C₁₉H₃₁NO₃S

MW:353.519344568253

CID:5845672

PubChem ID:18573531

Update Time:2023-11-21

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-butyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
- F2545-0032
- (3r,5r,7r)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)adamantane-1-carboxamide
- N-butyl-N-(1,1-dioxothiolan-3-yl)adamantane-1-carboxamide
- N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide
- 898424-75-4
- AKOS024659225
- Inchi： 1S/C19H31NO3S/c1-2-3-5-20(17-4-6-24(22,23)13-17)18(21)19-10-14-7-15(11-19)9-16(8-14)12-19/h14-17H,2-13H2,1H3
- InChI Key： JJJMVCKVALXZSZ-UHFFFAOYSA-N
- SMILES： C12(C(N(CCCC)C3CCS(=O)(=O)C3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 353.20246502g/mol
Monoisotopic Mass: 353.20246502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 565
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 547.5±39.0 °C(Predicted)
pka: -0.88±0.20(Predicted)

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2545-0032-2μmol	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2545-0032-5μmol	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2545-0032-1mg	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2545-0032-2mg	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2545-0032-3mg	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2545-0032-4mg	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2545-0032-5mg	N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)adamantane-1-carboxamide	898424-75-4	90%+	5mg	$69.0	2023-05-16

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4. Exfoliation of transition-metal dichalcogenides using ATP in aqueous solution†

Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

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